Cas no 57121-82-1 (2 4-DIETHOXYTOLUENE 95)

• Product Name: 2 4-DIETHOXYTOLUENE 95
• CAS No: 57121-82-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 946521
• PubChem ID: 12266586
• Update Time: 2025-04-19

2 4-DIETHOXYTOLUENE 95 Chemical and Physical Properties

Names and Identifiers

• 2 4-DIETHOXYTOLUENE 95
• 2,4-DIETHOXY TOLUENE
• 2,4-diethoxy-1-methylbenzene
• 2,4-Diaethoxy-toluol
• 2,4-diethoxy-toluene
• 2,4-Diethoxytoluene
• SCHEMBL7692656
• DTXSID00483152
• AKOS015889017
• 57121-82-1

• Inchi： 1S/C11H16O2/c1-4-12-10-7-6-9(3)11(8-10)13-5-2/h6-8H,4-5H2,1-3H3
• InChI Key： UAKLAMRGOJLCEP-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1C)OCC

Computed Properties

• Exact Mass: 180.11500
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 245.7 °C760 mm Hg(lit.)
• Flash Point: 228 °F
• Refractive Index: n20/D 1.507(lit.)
• PSA: 18.46000
• LogP: 2.79240
• Solubility: Not available

2 4-DIETHOXYTOLUENE 95 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38